Cas no 1806576-81-7 (5-(Difluoromethyl)benzo[d]oxazol-2-amine)

• Product Name: 5-(Difluoromethyl)benzo[d]oxazol-2-amine
• CAS No: 1806576-81-7
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4819577
• Update Time: 2025-06-12

5-(Difluoromethyl)benzo[d]oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)benzo[d]oxazol-2-amine
• 2-Amino-5-(difluoromethyl)benzo[d]oxazole

• Inchi： 1S/C8H6F2N2O/c9-7(10)4-1-2-6-5(3-4)12-8(11)13-6/h1-3,7H,(H2,11,12)
• InChI Key： PYANJNONBYPZMG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N=C(N)O2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.1
• Topological Polar Surface Area: 52

Additional information on 5-(Difluoromethyl)benzo[d]oxazol-2-amine

Introduction to 5-(Difluoromethyl)benzo[d]oxazol-2-amine (CAS No. 1806576-81-7)

5-(Difluoromethyl)benzo[d]oxazol-2-amine is a sophisticated organic compound belonging to the benzodioxole class, characterized by its difluoromethyl substituent on the benzene ring and an amine functional group at the 2-position of the oxazole ring. This compound, identified by its Chemical Abstracts Service (CAS) number 1806576-81-7, has garnered significant attention in the field of pharmaceutical chemistry due to its structural versatility and potential biological activity. The presence of the difluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable scaffold for drug development. The benzodioxole core is known for its role in various bioactive molecules, particularly in antimicrobial and anticancer applications.

The synthesis of 5-(Difluoromethyl)benzo[d]oxazol-2-amine involves multi-step organic transformations, typically starting from readily available precursors such as 2-amino-5-fluorobenzoyl chloride and 2-hydroxy-1H-benz[d]oxazole. The introduction of the difluoromethyl group is often achieved through fluorination reactions, including electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic pathways highlight the compound's synthetic accessibility while maintaining high purity standards, which are critical for pharmaceutical applications.

In recent years, 5-(Difluoromethyl)benzo[d]oxazol-2-amine has been explored in several preclinical studies for its potential therapeutic effects. The benzodioxole scaffold is structurally related to known bioactive compounds, such as certain antimicrobial agents and kinase inhibitors. Preliminary research suggests that this compound may exhibit inhibitory activity against various enzymes and receptors involved in pathogenic processes. Specifically, its interaction with bacterial enzymes has been investigated, indicating a possible role in developing novel antibiotics.

The difluoromethyl group in 5-(Difluoromethyl)benzo[d]oxazol-2-amine plays a crucial role in modulating its pharmacokinetic properties. This substituent enhances the compound's binding affinity to target proteins by increasing hydrophobic interactions and reducing susceptibility to metabolic degradation. Such characteristics make it an attractive candidate for drug development, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy. Additionally, computational modeling studies have been conducted to predict the binding modes of this compound with biological targets, providing insights into its mechanism of action.

One of the most compelling aspects of 5-(Difluoromethyl)benzo[d]oxazol-2-amine is its potential application in addressing drug-resistant pathogens. The growing challenge of antibiotic resistance has prompted researchers to explore novel chemical entities that can disrupt bacterial survival mechanisms. The structural features of this compound suggest it may interfere with essential bacterial processes, such as DNA replication or metabolic pathways, offering a promising avenue for developing next-generation antimicrobial therapies.

Furthermore, the oxazole ring in 5-(Difluoromethyl)benzo[d]oxazol-2-amine contributes to its biological activity by serving as a hydrogen bond acceptor site. This feature is critical for stabilizing interactions with biological targets, including proteins and nucleic acids. The amine group at the 2-position further enhances these interactions by forming hydrogen bonds with polar residues on the target molecule. These structural elements collectively contribute to the compound's binding affinity and specificity.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds like 5-(Difluoromethyl)benzo[d]oxazol-2-amine due to their diverse biological activities and synthetic flexibility. Researchers are continuously refining synthetic methodologies to improve yield and scalability while maintaining high purity standards. Advances in fluorination chemistry have particularly enabled the efficient introduction of fluorinated substituents into complex molecular frameworks, which is essential for developing novel drug candidates.

Preclinical studies have also explored the potential toxicity profiles of 5-(Difluoromethyl)benzo[d]oxazol-2-amine to ensure its safety for therapeutic use. Initial toxicity assessments indicate that the compound exhibits moderate solubility in water and moderate bioavailability in vivo, suggesting reasonable pharmacokinetic properties. However, further studies are needed to fully characterize its safety profile before moving into clinical trials.

The development of 5-(Difluoromethyl)benzo[d]oxazol-2-amine as a therapeutic agent aligns with broader trends in medicinal chemistry aimed at discovering innovative treatments for various diseases. The integration of computational chemistry tools has accelerated the discovery process by enabling rapid screening of candidate compounds and prediction of their biological activities. These advancements have made it possible to identify promising drug candidates more efficiently than traditional methods alone.

In conclusion,5-(Difluoromethyl)benzo[d]oxazol-2-amine (CAS No. 1806576-81-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis, pharmacokinetic properties, and preclinical findings underscore its promise as a therapeutic agent, particularly in addressing challenges related to drug-resistant pathogens and developing novel treatments for various diseases.